4-(5-(3-Nitrophenyl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid
4-(5-(3-Nitrophenyl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid
Brand Name:
Vulcanchem
CAS No.:
332390-96-2
VCID:
VC0410843
InChI:
InChI=1S/C20H19N3O5/c1-13-5-7-14(8-6-13)17-12-18(15-3-2-4-16(11-15)23(27)28)22(21-17)19(24)9-10-20(25)26/h2-8,11,18H,9-10,12H2,1H3,(H,25,26)
SMILES:
CC1=CC=C(C=C1)C2=NN(C(C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)CCC(=O)O
Molecular Formula:
C20H19N3O5
Molecular Weight:
381.4g/mol
4-(5-(3-Nitrophenyl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid
CAS No.: 332390-96-2
Main Products
VCID: VC0410843
Molecular Formula: C20H19N3O5
Molecular Weight: 381.4g/mol
CAS No. | 332390-96-2 |
---|---|
Product Name | 4-(5-(3-Nitrophenyl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid |
Molecular Formula | C20H19N3O5 |
Molecular Weight | 381.4g/mol |
IUPAC Name | 4-[5-(4-methylphenyl)-3-(3-nitrophenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid |
Standard InChI | InChI=1S/C20H19N3O5/c1-13-5-7-14(8-6-13)17-12-18(15-3-2-4-16(11-15)23(27)28)22(21-17)19(24)9-10-20(25)26/h2-8,11,18H,9-10,12H2,1H3,(H,25,26) |
Standard InChIKey | WCKYYERUSYLGRB-UHFFFAOYSA-N |
SMILES | CC1=CC=C(C=C1)C2=NN(C(C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)CCC(=O)O |
Canonical SMILES | CC1=CC=C(C=C1)C2=NN(C(C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)CCC(=O)O |
PubChem Compound | 2770103 |
Last Modified | Nov 11 2021 |
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